Cas no 17665-02-0 (L-Leucyl-D-leucine)

L-Leucyl-D-leucine Properties

Names and Identifiers

• D-Leucine, L-leucyl-
• L-Leucyl-D-leucine Dihydrate
• H-Leu-D-Leu-OH
• H-Leu-D-Leu-OH Dihydrate
• L-LEUCYL-D-LEUCINE
• Leucyl-D-leucine
• LEU-D-LEU
• L-LEU-D-LEU
• L-Leu-D-Leu-OH
• N-L-Leucyl-D-leucine
• (R)-2-[[(S)-2-Amino-4-methylvaleryl]amino]-4-methylvaleric acid
• L-LEUCYL-D-LEUCINE DIHYDRATE
• (R)-2-((S)-2-amino-4-methylpentanamido)-4-methylpentanoic acid
• LL
• DL-LEUCYL-DL-LEUCINE
• L-Leucyl-D-leucine (H-L-Leu-D-Leu-OH)
• (2R)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-4-methylpentanoic acid
• l-Leucyl-d-leucin
• 17665-02-0
• MFCD00066071
• BS-43925
• Q27144709
• CHEMBL1222324
• SCHEMBL11140120
• CHEBI:74528
• AKOS010995315
• L0103
• l-Leucyl-d-leucine
• leucyl-D-leucine
• l-leucyl-d-leucine dihydrate
• Leu-D-Leu
• LCPYQJIKPJDLLB-VHSXEESVSA-N
• L-Leu-D-Leu
• H-LEU-D-LEU-OH
• +Expand

• MDL： MFCD00066071
• InChIKey： LCPYQJIKPJDLLB-VHSXEESVSA-N
• Inchi： InChI=1S/C12H24N2O3/c1-7(2)5-9(13)11(15)14-10(12(16)17)6-8(3)4/h7-10H,5-6,13H2,1-4H3,(H,14,15)(H,16,17)/t9-,10+/m0/s1
• SMILES： CC(C[C@H](N)C(N[C@@H](C(O)=O)CC(C)C)=O)C

Computed Properties

• Exact Mass: 244.17900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 244.179
• Heavy Atom Count: 17
• Complexity: 265
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 92.4

Experimental Properties

• LogP: 2.06650
• PSA: 92.42000
• Refractive Index: 1.481
• Boiling Point: 432.7°C at 760 mmHg
• Flash Point: 215.5°C
• Solubility: Slightly soluble (9.8 g/l) (25 º C),
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.051±0.06 g/cm3 (20 ºC 760 Torr),

L-Leucyl-D-leucine Security Information

• WGK Germany：3
• Storage Condition：−20°C

L-Leucyl-D-leucine Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%